2-(1,3-oxazol-4-yl)acetonitrile
Overview
Description
“2-(1,3-oxazol-4-yl)acetonitrile” is a chemical compound that contains an oxazole ring, a five-membered heterocyclic compound containing one oxygen atom and one nitrogen atom . The molecular formula of this compound is C5H4N2O .
Synthesis Analysis
The synthesis of oxazoles, including “2-(1,3-oxazol-4-yl)acetonitrile”, can be achieved through various methods. One common method involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles . Another method involves the use of palladium-catalyzed C-5 arylation of oxazoles in polar solvents .Molecular Structure Analysis
The molecular structure of “2-(1,3-oxazol-4-yl)acetonitrile” consists of an oxazole ring attached to an acetonitrile group. The oxazole ring is a five-membered heterocyclic compound containing one oxygen atom and one nitrogen atom .Chemical Reactions Analysis
Oxazoles, including “2-(1,3-oxazol-4-yl)acetonitrile”, can undergo various chemical reactions. For instance, they can be arylated at both C-5 and C-2 positions with high regioselectivity for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates .Scientific Research Applications
Antimicrobial Activity
Oxazole derivatives, including 2-(1,3-oxazol-4-yl)acetonitrile, have been studied for their antimicrobial properties. These compounds have shown potential against various bacterial strains such as Staphylococcus aureus, Streptococcus pyogenes, Pseudomonas aeruginosa, Escherichia coli, and fungal species like Candida albicans, Aspergillus niger, and Aspergillus clavatus . The ability to inhibit microbial growth makes these compounds valuable for developing new antibiotics and antifungal agents.
Anticancer Research
The oxazole nucleus is a prominent feature in many anticancer agents. 2-(1,3-oxazol-4-yl)acetonitrile derivatives have been synthesized and evaluated for their anticancer activities. These substances have shown promise in inhibiting the growth of various cancer cell lines, providing a framework for the development of new antitumor agents . The research in this field is crucial for discovering potent drugs for cancer therapy.
Anti-inflammatory and Analgesic Applications
Oxazole derivatives exhibit significant anti-inflammatory and analgesic effects. This makes them candidates for the development of new non-steroidal anti-inflammatory drugs (NSAIDs). The substitution pattern on the oxazole ring plays a pivotal role in determining the biological activity, and 2-(1,3-oxazol-4-yl)acetonitrile could be a key intermediate in synthesizing such therapeutic agents .
Antidiabetic Potential
Compounds containing the oxazole moiety, such as 2-(1,3-oxazol-4-yl)acetonitrile, have been associated with antidiabetic properties. They can be used to synthesize drugs that target diabetes-related pathways, offering a new approach to managing this widespread disease .
Antioxidant Properties
Oxazole derivatives are known for their antioxidant properties, which are essential in combating oxidative stress-related diseases. The structural framework of 2-(1,3-oxazol-4-yl)acetonitrile can be utilized to develop antioxidants that help protect cells from damage caused by free radicals .
Enzyme Inhibition
The oxazole ring is a common feature in molecules designed to inhibit specific enzymes. For instance, 2-(1,3-oxazol-4-yl)acetonitrile derivatives can be tailored to inhibit enzymes like tyrosine kinases, which are therapeutic targets in various diseases, including cancer . This application is vital for the creation of targeted therapies that can treat diseases at the molecular level.
Future Directions
The future directions for “2-(1,3-oxazol-4-yl)acetonitrile” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Oxazole derivatives are known to exhibit a wide range of biological activities, suggesting that “2-(1,3-oxazol-4-yl)acetonitrile” may also have potential therapeutic applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-oxazol-4-yl)acetonitrile involves the reaction of 4-chloro-3-nitrobenzoic acid with ethyl oxalyl chloride to form ethyl 4-chloro-3-nitrobenzoate. This intermediate is then reacted with hydroxylamine hydrochloride to form ethyl 4-chloro-3-nitrobenzoate oxime. The oxime is then cyclized with acetic anhydride to form 2-(1,3-oxazol-4-yl)acetonitrile.", "Starting Materials": [ "4-chloro-3-nitrobenzoic acid", "ethyl oxalyl chloride", "hydroxylamine hydrochloride", "acetic anhydride" ], "Reaction": [ "Step 1: React 4-chloro-3-nitrobenzoic acid with ethyl oxalyl chloride in the presence of a catalyst such as triethylamine to form ethyl 4-chloro-3-nitrobenzoate.", "Step 2: React ethyl 4-chloro-3-nitrobenzoate with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form ethyl 4-chloro-3-nitrobenzoate oxime.", "Step 3: Cyclize ethyl 4-chloro-3-nitrobenzoate oxime with acetic anhydride in the presence of a catalyst such as pyridine to form 2-(1,3-oxazol-4-yl)acetonitrile." ] } | |
CAS RN |
1065073-51-9 |
Molecular Formula |
C5H4N2O |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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